Cas no 2228592-20-7 (2-(1-ethyl-1H-imidazol-5-yl)oxyethan-1-amine)

• Product Name: 2-(1-ethyl-1H-imidazol-5-yl)oxyethan-1-amine
• CAS No: 2228592-20-7
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6221080
• PubChem ID: 165721392
• Update Time: 2025-05-24

2-(1-ethyl-1H-imidazol-5-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-imidazol-5-yl)oxyethan-1-amine
• EN300-1774826
• 2228592-20-7
• 2-[(1-ethyl-1H-imidazol-5-yl)oxy]ethan-1-amine

• Inchi： 1S/C7H13N3O/c1-2-10-6-9-5-7(10)11-4-3-8/h5-6H,2-4,8H2,1H3
• InChI Key： ROWWQWHJPFTCKZ-UHFFFAOYSA-N
• SMILES： O(CCN)C1=CN=CN1CC

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-(1-ethyl-1H-imidazol-5-yl)oxyethan-1-amine

Introduction to 2-(1-ethyl-1H-imidazol-5-yl)oxyethan-1-amine (CAS No. 2228592-20-7)

2-(1-ethyl-1H-imidazol-5-yl)oxyethan-1-amine, with the CAS number 2228592-20-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The unique structure of 2-(1-ethyl-1H-imidazol-5-yl)oxyethan-1-amine makes it a promising candidate for various therapeutic applications.

The chemical structure of 2-(1-ethyl-1H-imidazol-5-yl)oxyethan-1-amine consists of an imidazole ring substituted with an ethyl group and an oxyethanamine moiety. The imidazole ring is a common functional group in many biologically active compounds, contributing to its ability to interact with various biological targets. The ethyl substitution on the imidazole ring can influence the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have explored the potential of 2-(1-ethyl-1H-imidazol-5-yl)oxyethan-1-amine in various therapeutic areas. One notable area of research is its activity against fungal infections. Imidazole derivatives are well-known for their antifungal properties, and preliminary studies have shown that 2-(1-ethyl-1H-imidazol-5-yl)oxyethan-1-amine exhibits potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. This makes it a potential candidate for the development of new antifungal agents.

In addition to its antifungal properties, 2-(1-ethyl-1H-imidazol-5-yl)oxyethan-1-am ine has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various mediators and signaling pathways. Imidazole derivatives have been shown to modulate these pathways, and recent studies have demonstrated that 2-(1-ethyl-1H-imidazol -5 - yl ) oxyethan - 1 - amine strong > can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL - 6 . This suggests that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(1 - ethyl - 1H - imidazol - 5 - yl ) oxyethan - 1 - amine strong > have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and stability in plasma, which are essential characteristics for a successful drug candidate.

Clinical trials are currently underway to further assess the safety and efficacy of 2-(1 - ethyl - 1H - imidazol - 5 - yl ) oxyethan - 1 - amine strong > in humans. These trials aim to evaluate its therapeutic potential in treating fungal infections and inflammatory diseases. Early results from Phase I trials have shown promising safety profiles, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-(1 - ethyl - 1H - imidazol - 5 - yl ) oxyethan - 1 - amine (CAS No . 2228592 - 20 - 7) strong > is a promising compound with a wide range of potential therapeutic applications . Its unique chemical structure , combined with its favorable pharmacokinetic properties , makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research . Ongoing studies will continue to explore its full therapeutic potential , paving the way for new treatments in various medical fields .